Cas no 223906-48-7 (2-Oxazolidinone,5,5-dimethyl-3-(1-oxopropyl)-)

• Product Name: 2-Oxazolidinone,5,5-dimethyl-3-(1-oxopropyl)-
• CAS No: 223906-48-7
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 244655
• PubChem ID: 10535181
• Update Time: 2025-04-19

2-Oxazolidinone,5,5-dimethyl-3-(1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolidinone,5,5-dimethyl-3-(1-oxopropyl)-
• 5,5-Dimethyl-3-propionyloxazolidin-2-one
• 223906-48-7

• Inchi： 1S/C8H13NO3/c1-4-6(10)9-5-8(2,3)12-7(9)11/h4-5H2,1-3H3
• InChI Key： BXJXBKPSIUMLIQ-UHFFFAOYSA-N
• SMILES： O1C(N(C(CC)=O)CC1(C)C)=O

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.6Ų